Cas no 53658-58-5 (2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one)

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one structure
53658-58-5 structure
Product Name:2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
CAS No:53658-58-5
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD18814796
CID:371876
PubChem ID:171289
Update Time:2025-04-19

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3H-Isoxazolo[4,5-d]azepin-3-one,2,4,5,6,7,8-hexahydro-
    • 2H-Isoxazolo[4,5-d]azepin-3(4H)-one,5,6,7,8-tetrahydro-(9CI)
    • 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-one
    • 4H-isoxazolo[4,5-d]azepin-3-ol, 5,6,7,8-tetrahydro-
    • 5,6,7,8-Tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-ol
    • 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-6-ium-3-olate
    • 2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
    • CHEMBL309689
    • 5,6,7,8-Tetrahydro-2H-isoxazolo[4,5-d]azepin-3(4H)-one
    • THAZ
    • DTXSID00201893
    • 2H-Isoxazolo(4,5-d)azepin-3(4H)-one, 5,6,7,8-tetrahydro-
    • 53658-58-5
    • SCHEMBL7412843
    • AKOS023622247
    • 5,6,7,8-tetrahydro-4h-isoxazolo-[ 4,5-d]azepin-3-ol
    • 2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
    • EN300-303366
    • 5,6,7,8-Tetrahydro-4H-isoxazolo(4,5-d)azepin-3-ol
    • 5,6,7,8-Tetrahydro-2H-isoxazolo(4,5-d)azepin-3(4H)-one
    • BDBM50224808
    • MDL: MFCD18814796
    • Inchi: 1S/C7H10N2O2/c10-7-5-1-3-8-4-2-6(5)11-9-7/h8H,1-4H2,(H,9,10)
    • InChI Key: KHTRGFVHYPWHIZ-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(N1)=O)CCNCC2

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.36

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-303366-0.05g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
0.05g
$1895.0 2025-03-19
Enamine
EN300-303366-0.1g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
0.1g
$1986.0 2025-03-19
Enamine
EN300-303366-0.25g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
0.25g
$2077.0 2025-03-19
Enamine
EN300-303366-0.5g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
0.5g
$2167.0 2025-03-19
Enamine
EN300-303366-1.0g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
1.0g
$2257.0 2025-03-19
Enamine
EN300-303366-2.5g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
2.5g
$4424.0 2025-03-19
Enamine
EN300-303366-5.0g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
5.0g
$6545.0 2025-03-19
Enamine
EN300-303366-10.0g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5 95.0%
10.0g
$9704.0 2025-03-19
Enamine
EN300-27078091-0.05g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5
0.05g
$1895.0 2023-09-11
Enamine
EN300-27078091-0.1g
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
53658-58-5
0.1g
$1986.0 2023-09-11

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Related Literature

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD